Arsenic acid
Cat. No. B1202633
CAS RN:
7778-39-4
M. Wt: 141.943 g/mol
InChI Key: DJHGAFSJWGLOIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Arsenic acid is a triprotic acid, which means it has the ability to donate three protons (H+ ions), resulting in a series of dissociation reactions in water . When in solid form, it presents as a deliquescent (water-absorbing) crystalline substance which is soluble in water and alcohols .
Synthesis Analysis
Arsenic acid is prepared by treating arsenic trioxide with concentrated nitric acid . Dinitrogen trioxide is produced as a by-product . Various analytical techniques have been developed over the last 5–6 decades for the detection and determination of arsenic in drinking water .Molecular Structure Analysis
The chemical formula of arsenic acid is H3AsO4 and the molecular formula is AsO(OH)3 . Arsenic has 5 electrons, which it shares with 4 oxygen atoms . These 3 oxygen atoms complete their valance shell electron by sharing the electron with 3 hydrogen atoms .Chemical Reactions Analysis
Arsenic acid undergoes a series of dissociation reactions in water . It also reacts with hydrogen sulfide in slightly acid solution to form yellow As2S3 . Oxidizing agents readily oxidize arsenites (+3) to arsenates (+5) in alkaline or neutral solutions .Physical And Chemical Properties Analysis
Arsenic acid is a bright silver-gray metalloid . It has chemical and physical properties intermediate between a metal and a non-metal, and is often referred to as a metalloid or semi-metal . It belongs to Group VA of the Periodic Table, and can exist in four oxidation states: –3, 0, +3, and +5 .Scientific Research Applications
Arsenic compounds like thiolated arsenicals have been identified as important metabolites in biological systems and play crucial roles in arsenic toxicity and therapeutic effects (Sun, Liu, & Cai, 2016).
Research on arsenic and its metabolites has been crucial for understanding the human health risks due to environmental exposures to arsenicals (Sams et al., 2007).
Organoarsenicals used as feed additives in the poultry industry have raised concerns for arsenic contamination in groundwater and the environment, highlighting the need for advanced analytical methods and wastewater treatment technologies (Mangalgiri, Adak, & Blaney, 2015).
Arsenic Trioxide (As2O3), a compound of arsenic, has been successfully used in the treatment of certain hematological malignancies like multiple myeloma, showing potential as a novel therapy (Hussein, 2022).
Speciation studies on arsenic, which involve the analysis of different arsenic compounds in biological systems, play a significant role in understanding its metabolism and toxicity (Suzuki, 2005).
The presence of various arsenic compounds, including arsenous acid, has been associated with health issues such as depression, underlining the importance of understanding arsenic's impact on human health (Rahman, Yusuf, Niemann, & Dipon, 2020).
The therapeutic effects of arsenic in leukemia have been explored, showing that arsenic binds to specific proteins, leading to their degradation, which is crucial in the treatment of leukemia (Chen, Zhou, Zhang, Mao, de Thé, & Chen, 2011).
Safety And Hazards
Future Directions
properties
IUPAC Name |
arsoric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/AsH3O4/c2-1(3,4)5/h(H3,2,3,4,5) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJHGAFSJWGLOIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O[As](=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsH3O4, H3AsO4 |
Source
|
| Record name | ARSENIC ACID, LIQUID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/160 | |
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| Record name | ARSENIC ACID, SOLID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18247 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ARSENIC ACID (80% in water) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1625 | |
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| Explanation | Creative Commons CC BY 4.0 | |
| Record name | arsenic acid | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Arsenic_acid | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
10102-53-1 (HAsO3), 13453-15-1 (H4As2O7), 7786-36-9 (H5AsO5) |
Source
|
| Record name | Arsenic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007778394 | |
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DSSTOX Substance ID |
DTXSID1034341 |
Source
|
| Record name | Arsenic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1034341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.943 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Arsenic acid, liquid appears as a clear colorless aqueous solution. Noncombustible. Corrosive to metals. Toxic by ingestion. Confirmed human carcinogen. Detrimental to the environment. Immediate steps should be taken to limit release., Arsenic acid, solid appears as white crystals. Excessive drying produces As2O5.5/3H2O., Dry Powder, White solid; Commercial grade (75%) is a very pale yellow liquid; [HSDB] Hemihydrate is hygroscopic; [Merck Index] Pale yellow liquid with a light sweet odor; [MSDSonline], Solid, COLOURLESS-TO-PALE-GREEN-VISCOUS LIQUID. |
Source
|
| Record name | ARSENIC ACID, LIQUID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/160 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ARSENIC ACID, SOLID | |
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| URL | https://cameochemicals.noaa.gov/chemical/18247 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Arsenic acid (H3AsO4) | |
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| Record name | Arsenic acid | |
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| Record name | Arsenate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0012190 | |
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| Record name | ARSENIC ACID (80% in water) | |
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Boiling Point |
Boiling point (-H2O): 160 °C /Hemihydrate/, 120 °C (calculated) |
Source
|
| Record name | ARSENIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/431 | |
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| Record name | ARSENIC ACID (80% in water) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1625 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Freely sol in alcohol, glycerol /Hemihydrate/, 302 G/100 CC OF WATER @ 12.5 °C /HEMIHYDRATE/, water solubility = 5.9X10+5 mg/l, Solubility in water at 20 °C: very good |
Source
|
| Record name | ARSENIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/431 | |
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| Record name | ARSENIC ACID (80% in water) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1625 | |
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| Explanation | Creative Commons CC BY 4.0 | |
Density |
2.2 at 68 °F (USCG, 1999) - Denser than water; will sink, Approx 2.2, Relative density (water = 1): 1.9 (calculated) |
Source
|
| Record name | ARSENIC ACID, SOLID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18247 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/431 | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
Vapor pressure, kPa at 15 °C: 1.3 |
Source
|
| Record name | ARSENIC ACID (80% in water) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1625 | |
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Product Name |
Arsenic acid | |
Color/Form |
WHITE TRANSLUCENT CRYSTALS /HEMIHYDRATE/, 75% COMMERCIAL GRADE IS A VERY PALE YELLOW, SYRUPY LIQ /COMMERCIAL GRADE/, Exist only in solution, White, crystalline solid | |
CAS RN |
7778-39-4, 15584-04-0 |
Source
|
| Record name | ARSENIC ACID, LIQUID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/160 | |
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| Record name | Arsenic acid (H3AsO4) | |
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| Record name | Arsenic acid | |
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| Record name | Arsenic acid | |
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| Record name | ARSENIC ACID | |
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| Record name | Arsenate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0012190 | |
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| Record name | ARSENIC ACID (80% in water) | |
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Melting Point |
35 °C, -30 °C (calculated) |
Source
|
| Record name | ARSENIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/431 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1625 | |
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Synthesis routes and methods
Procedure details
The method of claims 1, 2 or 3 wherein the copper-arsenic precipitate is leached into a concentrated arsenic acid to produce copper arsenate and arsenic acid solution, so that by adding chromium acid to the copper arsenate and arsenic acid solution there is produced a wood anti-rot agent containing copper, chromium and arsenic.
Name
copper-arsenic
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Name
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Arsenic acid
Reactant of Route 2
Arsenic acid
Reactant of Route 3
Arsenic acid
Citations
For This Compound
13,300
Citations
… Arsenous acid, As(OH)a, in the +3 oxidation state is more toxic in vivo than arsenic acid and is also inhibitory in vitro L3. Arsonous acid, HAs(OH)2, in the + 1 oxidation state, and its …
Number of citations: 237
www.cell.com
… direct removal of As(III) from high-arsenic acid wastewater was proposed in this study. The … for direct As(III) removal from high-arsenic acid wastewater. However, a typical wastewater is …
Number of citations: 70
www.sciencedirect.com
… the vibrational spectra of arsenic acid and its anions. Some … gated the Raman spectra of arsenic acid and its anions, but … spectra of aqueous solutions of arsenic acid and its anions, …
Number of citations: 100
www.sciencedirect.com
Acid dissociation constants have been measured for arsenic acid (H3ASO4), methylarsonic acid (CH3ASO3H2; MAA), dimethylarsinic acid [(CHaUAsCUH; cacodylic acid], and jV-(…
Number of citations: 86
pubs.acs.org
Fluvial sediments, soils, and natural waters in northern Chile are characterized by high arsenic (As) content. Mining operations in this area are potential sources of As and other metal …
Number of citations: 42
www.mdpi.com
To evaluate potential effects of exposure to inorganic arsenic throughout major organogenesis, CD-1 mice and New Zealand White rabbits were gavaged with arsenic acid dosages of 0…
Number of citations: 60
www.sciencedirect.com
… can transform DPAA to arsenic acid in aerobic conditions, … as the metabolite in addition to arsenic acid, but did not detect … of arsenous acid, arsenic acid and soluble organoarsenic …
Number of citations: 42
link.springer.com
… Arsenic acid aqueous solutions were prepared by dissolution … (I 2 ) via the reaction with arsenic acid in acid media (15 wt% … arsenious and arsenic acid aqueous solutions in this study. …
Number of citations: 75
www.sciencedirect.com
… Monomethyl arsenic acid was the most toxic As form with respect to total dry matter production. A steady decrease in growth was observed with increased MMAA concentrations in the …
Number of citations: 449
link.springer.com
… For speciated arsenics analysis, the OR for arsenic acid and TC was 1.35 (95% CI 1.02, 1.79), whereas the OR for DMA and LDL-L was 1.20 (95% CI 1.03, 1.41), and the OR for MMA …
Number of citations: 3
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
